N-(2-cyclohexyl-2-hydroxyethyl)-2-fluorobenzamide

• IUPAC Name: N-(2-cyclohexyl-2-hydroxyethyl)-2-fluorobenzamide
• InChI: InChI=1S/C15H20FNO2/c16-13-9-5-4-8-12(13)15(19)17-10-14(18)11-6-2-1-3-7-11/h4-5,8-9,11,14,18H,1-3,6-7,10H2,(H,17,19)
• InChI Key: UYPUNZGLOZALFP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CNC(=O)C2=CC=CC=C2F)O
• Molecular Formula: C15H20FNO2
• Molecular Weight: 265.32 g/mol
• CAS No.: 1351654-86-8

Description

N-(2-cyclohexyl-2-hydroxyethyl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C15H20FNO2 and its molecular weight is 265.328. The purity is usually 95%.
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Scientific Research Applications

1. Cancer Detection and Imaging

N-(N-Benzylpiperidin-4-yl)-2-[(18)F]fluorobenzamide, a compound structurally related to N-(2-cyclohexyl-2-hydroxyethyl)-2-fluorobenzamide, has been identified as a potential agent for PET imaging of sigma receptors and is being studied for its efficacy in the detection of breast cancer. Preliminary in vivo studies have demonstrated significant uptake of the compound in tumors, indicating its potential as a ligand for PET imaging in cancer diagnosis (Shiue et al., 2000).

2. Fluorescent Compound Synthesis

The compound has been used in chemical reactions to produce fluorescent 1-amino-2,3-naphthalic anhydrides, demonstrating its utility in the synthesis of compounds with fluorescent features. This has applications in various scientific fields, including material sciences and bioimaging (Lu et al., 2022).

3. Structural Characterization and Adduct Formation

The compound has been involved in the synthesis and structural characterization processes, particularly with mercury(II) chloride adducts. These studies contribute to our understanding of chemical structure and bonding, which is crucial for material development and the design of new compounds (Angulo-Cornejo et al., 2005).

4. Breast Cancer Cell Line Targeting

Derivatives of the compound have been synthesized and evaluated against the HER-2 overexpressed breast cancer cell line SKBr-3. These studies are crucial in drug development for targeting specific cancer cell lines and understanding the molecular mechanisms of drug action (Bhat et al., 2015).

5. Crystal Structure Analysis

The compound and its derivatives have been used in crystal structure analysis. Understanding the crystal structure is essential for material science, drug design, and the development of new chemicals with specific properties (Saeed et al., 2010).